Cas no 1797879-10-7 (Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate)

• Product Name: Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate
• CAS No: 1797879-10-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5373460
• PubChem ID: 76149757
• Update Time: 2025-05-21

Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1797879-10-7
• AKOS024568178
• methyl N-[2-methoxy-2-(3-methoxyphenyl)ethyl]carbamate
• methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate
• F6451-2091
• Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate

• Inchi： 1S/C12H17NO4/c1-15-10-6-4-5-9(7-10)11(16-2)8-13-12(14)17-3/h4-7,11H,8H2,1-3H3,(H,13,14)
• InChI Key： GSIVCLOQGZFROX-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(=O)OC)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8Ų

Additional information on Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate

Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate (CAS No. 1797879-10-7): A Comprehensive Overview

The chemical compound Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate (CAS No. 1797879-10-7) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents. Its carbamate functional group and methoxy substitutions make it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate is its potential application in drug discovery. Researchers are increasingly exploring its utility in the synthesis of central nervous system (CNS) targeting molecules, given its ability to modulate neurotransmitter activity. This aligns with current trends in neuroscience, where there is a growing demand for compounds that can address neurological disorders such as Alzheimer's disease and Parkinson's disease.

From a chemical perspective, Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate exhibits notable stability under standard laboratory conditions. Its methoxy groups contribute to its solubility in organic solvents, making it a versatile reagent in multi-step synthetic processes. The compound's CAS No. 1797879-10-7 serves as a unique identifier, ensuring precise referencing in academic and industrial research.

The pharmaceutical industry has shown considerable interest in Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate due to its potential as a bioactive scaffold. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory and neuroprotective properties, which are highly relevant in the context of aging populations and the rising prevalence of chronic diseases. These findings have sparked discussions in scientific forums and have become a hot topic in medicinal chemistry circles.

In terms of market dynamics, the demand for Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate has been steadily increasing. This trend is driven by the expansion of contract research organizations (CROs) and the growing emphasis on precision medicine. The compound's unique structural attributes make it a valuable asset in the development of targeted therapies, which are at the forefront of modern pharmaceutical innovation.

From a synthetic chemistry standpoint, Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate offers several advantages. Its carbamate moiety serves as a protective group in organic synthesis, while its aromatic methoxy groups provide opportunities for further functionalization. These characteristics make it a versatile building block for the creation of more complex molecular architectures.

The compound's relevance extends beyond pharmaceutical applications. In the field of material science, researchers are investigating its potential as a precursor for advanced polymers with specific optical or electronic properties. This interdisciplinary appeal underscores the importance of Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate in contemporary scientific research.

Quality control and characterization of Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate are critical aspects of its utilization. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These quality assurance measures are particularly important given the compound's applications in sensitive research areas.

Looking ahead, the future prospects for Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate appear promising. As research into neurological disorders and targeted drug delivery systems continues to advance, this compound is likely to play an increasingly important role. Its unique combination of chemical properties and biological activity potential positions it as a molecule of significant interest in both academic and industrial settings.

For researchers working with Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate, proper handling and storage procedures are essential. While the compound is not classified as hazardous, standard laboratory safety protocols should always be followed. This includes working in well-ventilated areas and using appropriate personal protective equipment when handling the substance in its pure form.

The synthesis of Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate typically involves multi-step organic reactions, with careful attention to reaction conditions and purification methods. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes for this and similar compounds, reflecting the growing emphasis on environmentally friendly research practices.

In conclusion, Methyl (2-methoxy-2-(3-methoxyphenyl)ethyl)carbamate (CAS No. 1797879-10-7) represents a fascinating example of how specialized organic compounds can drive innovation across multiple scientific disciplines. Its unique structural features, combined with its potential biological activities, make it a subject of ongoing research interest. As scientific understanding of neurological processes and material science continues to evolve, this compound is likely to remain at the forefront of cutting-edge research and development efforts.